Cas no 4204-63-1 (Dimethyl 4,4'-[benzene-1,4-diylbis(methanediyloxy)]dibenzoate)

• Product Name: Dimethyl 4,4'-[benzene-1,4-diylbis(methanediyloxy)]dibenzoate
• CAS No: 4204-63-1
• MF: C₂₄H₂₂O₆
• MW: 406.427887439728
• CID: 2827074
• PubChem ID: 1352818
• Update Time: 2025-04-21

Dimethyl 4,4'-[benzene-1,4-diylbis(methanediyloxy)]dibenzoate Chemical and Physical Properties

Names and Identifiers

• CBMicro_011676
• METHYL 4-[(4-{[4-(METHOXYCARBONYL)PHENOXY]METHYL}BENZYL)OXY]BENZOATE
• SMSF0006544
• 4204-63-1
• DTXSID00361981
• BIM-0011785.P001
• STK749006
• dimethyl 4,4'-[benzene-1,4-diylbis(methanediyloxy)]dibenzoate
• dimethyl 4,4'-[1,4-phenylenebis(methyleneoxy)]dibenzoate
• CB15175
• SCHEMBL11350421
• AKOS002511306
• AG-205/40132036
• Oprea1_273347
• methyl 4-[({4-[({4-[(methyloxy)carbonyl]phenyl}oxy)methyl]phenyl}methyl)oxy]benzoate
• Dimethyl 4,4'-[benzene-1,4-diylbis(methanediyloxy)]dibenzoate

• Inchi： 1S/C24H22O6/c1-27-23(25)19-7-11-21(12-8-19)29-15-17-3-5-18(6-4-17)16-30-22-13-9-20(10-14-22)24(26)28-2/h3-14H,15-16H2,1-2H3
• InChI Key： WFYOLADIJHUZEI-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OC)=CC=1)CC1C=CC(=CC=1)COC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 406.14163842g/mol
• Monoisotopic Mass: 406.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters